Cas no 39115-73-6 ( )
structure
Product Name:
CAS No:39115-73-6
MF:C12H12N4O
MW:228.249881744385
CID:924283
PubChem ID:302389
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(imidazo[2,1-a]phthalazin-6-ylamino)ethanol
- DTXSID80307064
- NSC186385
- 39115-73-6
- NSC-186385
-
-
- Inchi: 1S/C12H12N4O/c17-8-6-13-11-9-3-1-2-4-10(9)12-14-5-7-16(12)15-11/h1-5,7,17H,6,8H2,(H,13,15)
- InChI Key: VIUPWAMDEFIFQQ-UHFFFAOYSA-N
- SMILES: OCCNC1C2C=CC=CC=2C2=NC=CN2N=1
Computed Properties
- Exact Mass: 228.10126
- Monoisotopic Mass: 228.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- Density: 1.4
- Refractive Index: 1.719
- PSA: 62.45
- LogP: 1.35970
Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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